Cas no 1807236-37-8 (Methyl 2-cyano-6-difluoromethoxy-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-cyano-6-difluoromethoxy-3-(hydroxymethyl)benzoate
• CAS No: 1807236-37-8
• MF: C₁₁H₉F₂NO₄
• MW: 257.190270185471
• CID: 4953340
• Update Time: 2025-08-05

Methyl 2-cyano-6-difluoromethoxy-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-difluoromethoxy-3-(hydroxymethyl)benzoate

• Inchi： 1S/C11H9F2NO4/c1-17-10(16)9-7(4-14)6(5-15)2-3-8(9)18-11(12)13/h2-3,11,15H,5H2,1H3
• InChI Key： NVTXLEORQFMDMS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(CO)=C(C#N)C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 1.5
• Topological Polar Surface Area: 79.6

Additional information on Methyl 2-cyano-6-difluoromethoxy-3-(hydroxymethyl)benzoate

Methyl 2-Cyano-6-Difluoromethoxy-3-(Hydroxymethyl)Benzoate: A Comprehensive Overview

Methyl 2-cyano-6-difluoromethoxy-3-(hydroxymethyl)benzoate, with the CAS number 1807236-37-8, is a complex organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, material science, and environmental chemistry. This compound is characterized by its unique structural features, which include a benzoate backbone substituted with a cyano group, a difluoromethoxy group, and a hydroxymethyl group. These substituents impart distinctive chemical properties, making it a versatile molecule with potential applications in various industries.

The benzoate moiety serves as the central framework of this compound, providing a rigid structure that facilitates the attachment of other functional groups. The cyano group (-CN), located at the 2-position of the benzene ring, introduces electron-withdrawing effects, enhancing the compound's reactivity in certain chemical reactions. This property is particularly valuable in synthesizing intermediates for drug development and agrochemicals. Recent studies have highlighted the role of cyano-substituted benzoates in modulating the pharmacokinetic profiles of bioactive molecules, making them promising candidates for targeted drug delivery systems.

At the 6-position of the benzene ring is the difluoromethoxy group (-OCHF2), which contributes to the compound's stability and solubility. The presence of fluorine atoms in this group enhances the molecule's lipophilicity, a critical factor in determining its bioavailability. Fluorinated compounds are increasingly being explored for their potential in developing drugs with improved efficacy and reduced toxicity. For instance, researchers have reported that fluorinated benzoates exhibit enhanced permeability across biological membranes, which could be leveraged in designing drugs for treating central nervous system disorders.

The hydroxymethyl group (-CH2OH) at the 3-position introduces hydrophilic characteristics to the molecule. This group can participate in hydrogen bonding, which is essential for stabilizing molecular interactions in biological systems. The hydroxymethyl substituent also provides sites for further chemical modifications, enabling the synthesis of derivatives with tailored functionalities. Recent advancements in click chemistry have demonstrated how such groups can be utilized to construct complex molecular architectures with unprecedented precision.

From a synthetic perspective, methyl 2-cyano-6-difluoromethoxy-3-(hydroxymethyl)benzoate can be synthesized through a variety of routes, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product. For example, researchers have employed palladium-catalyzed cross-coupling reactions to efficiently construct this compound from readily available precursors. Such methods not only enhance synthetic efficiency but also minimize waste generation, aligning with green chemistry principles.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as cancer and inflammation. Its unique combination of electron-withdrawing and hydrophilic groups makes it an ideal candidate for modulating drug-receptor interactions. In material science, derivatives of this compound have been investigated for their use in organic electronics due to their ability to facilitate charge transport.

Recent studies have also explored its role in environmental chemistry. For instance, researchers have examined its degradation pathways under various environmental conditions to assess its potential impact on ecosystems. These studies have revealed that methyl 2-cyano-6-difluoromethoxy-3-(hydroxymethyl)benzoate undergoes rapid biodegradation under aerobic conditions, reducing its environmental persistence. Such findings are crucial for ensuring the sustainable use of this compound in industrial applications.

In conclusion, methyl 2-cyano-6-difluoromethoxy-3-(hydroxymethyl)benzoate is a multifaceted compound with significant potential across diverse fields. Its unique structural features and functional groups make it an invaluable tool for advancing scientific research and industrial innovation. As research continues to uncover new applications and properties of this compound, it is poised to play an increasingly important role in shaping future advancements in chemistry and related disciplines.